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Compound of Interest

Compound Name:
Homovanillic Acid sulfate (sodium

salt)

Cat. No.: B1164595

Get Quote

Physicochemical Profiling and Bioanalytical
Applications
Executive Summary
Homovanillic Acid Sulfate (HVA-S) is the sulfoconjugated derivative of homovanillic acid (HVA),

the primary metabolite of dopamine. While free HVA is routinely monitored as a biomarker for

catecholamine-secreting tumors (neuroblastoma, pheochromocytoma) and dopamine turnover,

the sulfated form represents a specific endpoint of Phase II detoxification mediated by

sulfotransferases (SULTs).

This guide details the chemical properties, stability profiles, and LC-MS/MS quantification

protocols for the sodium salt form, which is the standard reference material used in

metabolomics and clinical diagnostics.

Chemical Identity & Physicochemical Properties[1]
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The sodium salt of homovanillic acid sulfate is a highly polar, hygroscopic crystalline solid. It

exists primarily as a disodium salt in its stable commercial form, ensuring solubility in aqueous

matrices.

Table 1: Physicochemical Specifications
Property Specification

Chemical Name
3-Methoxy-4-(sulfooxy)benzeneacetic acid,

disodium salt

Common Name Homovanillic Acid Sulfate Sodium Salt

CAS Number 38339-06-9

Molecular Formula

C

H

Na

O

S

Molecular Weight
306.20 g/mol (Disodium salt) / 262.24 g/mol

(Free Acid)

Appearance White to light beige crystalline solid

Solubility
Water (>20 mg/mL), Methanol (Soluble), DMSO

(Slightly)

pKa (Predicted) ~ -2.2 (Sulfate group), ~4.4 (Carboxylic acid)

UV 202 nm, 277 nm

Hygroscopicity High (Requires desiccation)

Biological Context & Metabolic Pathway[4][10]
Dopaminergic Phase II Metabolism
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HVA-S is formed via the sulfation of the phenolic hydroxyl group of HVA. This reaction is

catalyzed by cytosolic sulfotransferases (primarily SULT1A1 and SULT1A3) using 3'-

phosphoadenosine 5'-phosphosulfate (PAPS) as the sulfate donor. Unlike glucuronidation,

sulfation is a high-affinity, low-capacity pathway, making HVA-S a sensitive marker for SULT

activity and sulfur homeostasis.

Clinical Significance
Neuroblastoma Diagnosis: While total HVA is the standard marker, the ratio of free to

sulfated HVA can indicate variations in tumor metabolism.

Dietary Polyphenol Metabolism: HVA-S is also a major metabolite of dietary phenols (e.g.,

hydroxytyrosol from olive oil), serving as a biomarker for polyphenol intake and gut

microbiota processing.

Visualization: Dopamine Metabolic Pathway
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Figure 1: Metabolic trajectory of Dopamine to Homovanillic Acid Sulfate. The sulfation step (red

arrow) represents the Phase II conjugation targeted in this analysis.

Analytical Method: LC-MS/MS Quantification
The quantification of HVA-S requires a method that prevents in-source fragmentation of the

labile sulfate group. The following protocol utilizes a "Dilute-and-Shoot" approach, minimizing

sample handling errors.
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Sample Preparation (Urine)[11][12]
Thawing: Thaw urine samples on ice. Vortex for 10 seconds.

Centrifugation: Centrifuge at 10,000 x g for 5 minutes at 4°C to remove particulates.

Dilution: Dilute supernatant 1:50 with Mobile Phase A (Water + 0.1% Formic Acid).

Rationale: High dilution reduces matrix effects (ion suppression) common in urine

analysis.

Internal Standard: Spike with HVA-S-d3 or HVA-d5 (if specific sulfate IS is unavailable) at 1

µM final concentration.

Chromatographic Conditions
Column: Pentafluorophenyl (PFP) column (e.g., 2.1 x 100 mm, 1.9 µm).

Note: PFP columns provide superior selectivity for phenolic isomers compared to C18.

Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

Gradient:

0-1 min: 2% B

1-6 min: 2% -> 90% B

6-8 min: 90% B (Wash)

8.1 min: 2% B (Re-equilibration)

Mass Spectrometry Parameters (Negative Ion Mode)
HVA-S is detected as the deprotonated molecular ion [M-H]⁻. The sodium dissociates in the

source.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (V)

Type

HVA-Sulfate 261.0 181.0 15
Quantifier (Loss

of SO3)

HVA-Sulfate 261.0 80.0 25
Qualifier (Sulfate

ion)

Visualization: Analytical Workflow
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Figure 2: "Dilute-and-Shoot" LC-MS/MS workflow for HVA-Sulfate quantification.
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Handling, Stability & Storage
Stability Profile

Solid State: Stable for ≥4 years at -20°C. The sodium salt is hygroscopic; exposure to

moisture can lead to hydrolysis of the sulfate ester, reverting it to free HVA.

Solution State:

Stock (Methanol): Stable for 6 months at -80°C.

Aqueous (Urine/Buffer): HVA-S is susceptible to sulfatase activity in non-sterile biological

matrices. Samples should be processed immediately or frozen at -80°C. Avoid repeated

freeze-thaw cycles (>3 cycles).

Handling Protocols
Inert Atmosphere: Weigh the solid standard under a nitrogen blanket if possible, or work

quickly in a low-humidity environment.

Solvent Choice: Prepare primary stock solutions in Methanol or DMSO. Avoid unbuffered

water for long-term stock storage to prevent pH-driven hydrolysis.

Safety: Standard laboratory PPE (gloves, goggles) is required. HVA-S is generally

considered non-hazardous but is a chemical irritant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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